Cas no 55399-93-4 ((4S)-4-Hydroxy-L-isoleucine)

• Product Name: (4S)-4-Hydroxy-L-isoleucine
• CAS No: 55399-93-4
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD07357252
• CID: 367401
• Update Time: 2025-06-20

(4S)-4-Hydroxy-L-isoleucine Chemical and Physical Properties

Names and Identifiers

• (4S)-4-Hydroxy-L-isoleucine
• HYDROXYISOLEUCINE, 4-
• 2-AMINO-2,3,5-TRIDEOXY-3-METHYL-D-XYLONIC ACID
• (2S,3R,4S)-4-HYDROXYISOLEUCINE MAJOR ISOMER AND (2R,3R,4S)-4-HYDROXYISOLEUCINE MINOR ISOMER
• HYDROXYISOLEUCINE, 4-(FG)
• (2S,3R,4S)-2-Amino-4-hydroxy-3-methylpentanoic acid
• 4-Hydroxyisoleucine
• 4-Hydroxy-L-isoleucine
• HYDROXYISOLEUCINE, 4-(P)(REQUEST QUOTE)
• Common Fenugreek Seed P.E.
• (-)-gabosine B
• (2S,3R,4R)-2,3,4-trihydroxy-6-methylcycloh
• (2S,3R,4R,6R)-2,3,4-trihydroxy-6-methylcyclohexanone
• (2S,3R,4S) 4-hydroxyisoleucine
• (2S,3R,4S)-2-amino-4-hydroxy-3-methyl-pentanoic acid
• (2S,3R,4S)-4-hydroxyisoleucine
• (2S,3R,4S)-4-hydroxy-L-isoleucine
• 2,3,4-Trihydroxy-6-methylcyclohexanone
• AC1LB6JK
• ACMC-20brnk
• AG-D-21384
• AGN-PC-004TRL
• CTK4A4744
• Cyclohexanone,2,3,4-trihydroxy-6-methyl-, (2S,3R,4R,6R)-
• ent-gabosine F

• MDL： MFCD07357252
• Inchi： 1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)
• InChI Key： OSCCDBFHNMXNME-UHFFFAOYSA-N
• SMILES： CC(C(C(C(=O)O)N)C)O

Computed Properties

• Exact Mass: 147.08954328 g/mol
• Monoisotopic Mass: 147.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 147.17
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 223-224 ºC
• Flash Point: 147℃
• Solubility: Soluble (549 g/l) (25 º C),

(4S)-4-Hydroxy-L-isoleucine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives